Cas no 2200377-11-1 (benzyl N-(5-chloropyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-chloropyridin-2-yl)carbamate
• CAS No: 2200377-11-1
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 5612796
• PubChem ID: 127503622
• Update Time: 2025-05-26

benzyl N-(5-chloropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2200377-11-1
• Benzyl (5-chloropyridin-2-yl)carbamate
• benzyl N-(5-chloropyridin-2-yl)carbamate
• EN300-33050757

• Inchi： 1S/C13H11ClN2O2/c14-11-6-7-12(15-8-11)16-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16,17)
• InChI Key： FPSJHRHHXYNGHT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0509053g/mol
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-chloropyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-chloropyridin-2-yl)carbamate (CAS No. 2200377-11-1): Properties, Applications, and Industry Insights

Benzyl N-(5-chloropyridin-2-yl)carbamate (CAS No. 2200377-11-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This carbamate derivative features a 5-chloropyridin-2-yl moiety linked to a benzyl group via a carbamate bridge, offering unique reactivity for targeted applications. Its molecular structure (C₁₃H₁₁ClN₂O₂) enables interactions with biological systems, making it valuable for drug intermediate synthesis and crop protection formulations.

Recent studies highlight the compound's role in developing enzyme inhibitors, particularly in kinase-targeted therapies—a hot topic in cancer research. The chloropyridine component enhances binding affinity to specific protein targets, while the benzyl carbamate group improves metabolic stability. Researchers are exploring its potential in precision agriculture, where demand for low-residue pesticides has surged due to environmental concerns. Analytical methods like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), critical for regulatory compliance in GMP manufacturing.

The synthesis of benzyl N-(5-chloropyridin-2-yl)carbamate typically involves carbamoylation of 5-chloropyridin-2-amine with benzyl chloroformate under controlled conditions. Process optimization studies—frequently searched in patent databases—focus on yield improvement (>85%) and waste reduction, aligning with green chemistry principles. Its crystalline form shows stability at room temperature (melting point 142-145°C), facilitating storage and transportation per ICH guidelines.

Market analysts note growing demand for heterocyclic building blocks like this compound, driven by pharmaceutical R&D investments (projected CAGR 6.2% through 2028). Formulators value its compatibility with polymeric carriers in controlled-release systems—a trending solution for sustainable crop protection. Regulatory databases (EPA, REACH) list approved uses, with safety data confirming low ecotoxicity (LC₅₀ >100 mg/L in aquatic organisms).

Quality control protocols emphasize residual solvent monitoring (USP <467> standards) and polymorph characterization—key search terms among quality assurance professionals. The compound's logP value (2.1±0.3) indicates optimal membrane permeability for bioactive molecules, explaining its utility in prodrug design. Recent patent filings (WO202215XXXX) describe novel derivatives for neuroprotective applications, reflecting industry shifts toward CNS-targeted therapeutics.

Environmental fate studies demonstrate rapid soil degradation (DT₅₀ 15-30 days), addressing ESG compliance requirements in chemical production. Analytical reference standards of CAS 2200377-11-1 are commercially available with certified COAs, supporting reproducibility in academic and industrial labs. Emerging applications include metal-organic frameworks (MOFs) for catalytic systems, where its bidentate ligand properties show promise in renewable energy research.

Handling recommendations include standard laboratory PPE and ventilation controls, with stability maintained at -20°C for long-term storage. The compound's chromatographic behavior (retention time 8.2 min in C18 columns) aids in impurity profiling—a frequent search topic in analytical method development forums. Collaborative studies with AI-assisted molecular modeling platforms are exploring novel derivatives, tapping into the digital chemistry trend transforming drug discovery pipelines.